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Abstract

ER-000444793 is a potent and specific small molecule inhibitor of the mitochondrial
permeability transition pore (mPTP) opening.[1][2] Notably, its mechanism of action is
independent of Cyclophilin D (CypD), a common target for other mPTP inhibitors like
Cyclosporin A.[1][2][3][4] These characteristics make ER-000444793 a valuable research tool
for investigating the role of mPTP in various pathological conditions and a potential therapeutic
candidate. This document provides detailed application notes and protocols for the
administration of ER-000444793 in both in vitro and in vivo animal models, based on available
data.

Mechanism of Action

ER-000444793 directly inhibits the opening of the mitochondrial permeability transition pore.
Under conditions of cellular stress, such as high intracellular calcium (Ca2*) levels and
oxidative stress, the mPTP opens, leading to the dissipation of the mitochondrial membrane
potential, cessation of ATP synthesis, mitochondrial swelling, and eventual cell death through
necrosis or apoptosis.[5] ER-000444793 prevents this cascade of events by stabilizing the
closed state of the pore. A key feature of ER-000444793 is that it does not inhibit the peptidyl-
prolyl cis-trans isomerase activity of CypD, nor does it displace Cyclosporin A from CypD,
indicating a distinct binding site and a CypD-independent mechanism.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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